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Compound of Interest

Compound Name: RBT-9

CAS No.: 123307-75-5

Cat. No.: B15566492

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary
RBT-9, chemically known as stannic protoporphyrin (also Tin Protoporphyrin IX or SnPP), is an

investigational drug developed by Renibus Therapeutics. It is a synthetic heme analogue

classified as a potent enzyme inhibitor, anti-inflammatory agent, and broad-spectrum antiviral

compound.[1][2][3] The core of its structure is a protoporphyrin IX molecule complexed with a

tin (Sn⁴⁺) ion.[4][5] RBT-9's primary mechanism of action is the competitive inhibition of heme

oxygenase-1 (HO-1), the rate-limiting enzyme in the degradation of heme.[1][2][3][6] This

activity underlies its therapeutic potential in various pathologies. The compound has been

evaluated in a Phase 2 clinical trial for its potential to improve outcomes in high-risk patients

with COVID-19 and has demonstrated protective effects on vital organs in preclinical studies.[1]

This document provides a comprehensive overview of the chemical structure, physicochemical

properties, mechanism of action, and pharmacological effects of RBT-9 based on publicly

available data.
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RBT-9 is the dichloride salt of a tin-protoporphyrin IX complex. The central tin ion is

coordinated within the porphyrin ring structure.

Chemical Structure
The chemical structure of the active component of RBT-9 is provided below.

Systematic Name: Dihydrogen (OC-6-13)-dichloro[7,12-diethenyl-3,8,13,17-

tetramethylporphyrin-2,18-dipropionato(4-)-N21,N22,N23,N24]stannate(2-)-[2][5]

Synonyms: Stannic Protoporphyrin, Tin Protoporphyrin IX, Sn-protoporphyrin, SnPP IX,

NSC-267099[1][2][6]

Chemical Formula: C₃₄H₃₂Cl₂N₄O₄Sn[5][6]

SMILES:C=Cc1c(C)c2cc3C(=C(CCC(=O)[O-])c(cc4c(CCC(=O)

[O-])c(C)c(cc5C(=C(C)c(cc1[nH]2)n5)C=C)[nH]4)n3)C.[Cl-].[Cl-].[Sn+4][5]

Physicochemical Data
Detailed experimental data on properties such as solubility, melting point, and pKa are not

widely available in the public domain, which is common for a proprietary investigational

compound. The available data is summarized in Table 1.

Property Value Source(s)

Molecular Weight 750.26 g/mol (Dichloride Salt) [5][6]

Chemical Formula C₃₄H₃₂Cl₂N₄O₄Sn [5][6]

Appearance Powder [6]

Formal Charge 0 [4]

Table 1: Physicochemical Properties of RBT-9 (Stannic Protoporphyrin Dichloride).
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The pharmacological effects of RBT-9 stem from its multifaceted mechanism of action,

primarily centered on the modulation of the heme degradation pathway, which has significant

downstream effects on inflammation, oxidative stress, and viral activity.

Primary Mechanism: Inhibition of Heme Oxygenase-1
(HO-1)
RBT-9 is a potent and competitive inhibitor of heme oxygenase (HO), the rate-limiting enzyme

that catalyzes the degradation of heme into biliverdin, free iron, and carbon monoxide.[1][2][3]

By blocking the active site of HO-1, RBT-9 prevents the breakdown of heme, leading to its

accumulation and subsequent excretion, primarily in the bile.[3] This inhibition of bilirubin

production has been a primary focus of its historical development.[3]

Interestingly, while RBT-9 potently inhibits HO-1 enzymatic activity, it has also been reported to

markedly increase the cellular content of HO-1 protein, suggesting a dual control mechanism.

[7] This may be a compensatory cellular response to the enzymatic blockade.
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Figure 1: RBT-9 inhibits the Heme Oxygenase-1 (HO-1) enzyme.

Anti-Inflammatory Signaling
The anti-inflammatory properties of RBT-9 and other porphyrin derivatives are linked to the

modulation of key inflammatory signaling pathways. By altering the cellular environment
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through HO-1 inhibition, RBT-9 can reduce the expression of pro-inflammatory cytokines.[8]

Studies in animal models show that administration of stannic protoporphyrin can significantly

decrease levels of Interleukin-6 (IL-6), Prostaglandin E2 (PGE₂), and Interleukin-17 (IL-17).[8]

The reduction in PGE₂ is associated with the downregulation of cyclooxygenase-2 (COX-2).[8]

Furthermore, porphyrin compounds have been demonstrated to inhibit the pro-inflammatory

NF-κB (Nuclear Factor kappa B) signaling pathway, a central regulator of the inflammatory

response.[9]
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Figure 2: Proposed anti-inflammatory mechanism of RBT-9.

Broad-Spectrum Antiviral Mechanism
RBT-9 has demonstrated potent antiviral activity against a wide range of enveloped viruses,

including SARS-CoV-2, Dengue virus, Yellow Fever virus, and Zika virus.[1][2] The proposed

mechanism is not through the inhibition of a specific host or viral enzyme involved in

replication, but rather through direct inactivation of viral particles.[1][2] Stannic protoporphyrin

targets the viral envelope, a common feature of these viruses. This interaction can lead to the

loss of viral envelope proteins, disrupting the virus's morphology and its ability to adsorb to and

enter host cells.
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Figure 3: Workflow of RBT-9's direct antiviral action.

Experimental Data and Protocols
As RBT-9 is an investigational compound under active development, detailed experimental

protocols and comprehensive quantitative data sets from preclinical and clinical studies are

largely proprietary to the manufacturer and are not available in the public domain.

Available Pharmacological Data
The following data has been reported in publicly accessible scientific literature.
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Parameter Value / Observation Context Source

In-vivo Dosage

12 mg/kg body

weight/day

(intraperitoneal)

Rat model of

osteoarthritis
[8]

Clinical Trial

Investigated in a 42-

patient, Phase 2,

randomized, placebo-

controlled trial in high-

risk COVID-19

patients.

Human clinical trial

FDA Status

Received FDA Fast

Track designation in

May 2020 for COVID-

19.

Regulatory [1]

Table 2: Publicly Available Pharmacological and Clinical Data for RBT-9.

Cited Experimental Methodologies (High-Level)
Detailed, step-by-step protocols for the synthesis of RBT-9 or its use in assays are not publicly

available. However, published studies describe the types of experiments conducted to

elucidate its effects:

In Vitro Antiviral Assays: Studies performed by the National Institute of Allergy and Infectious

Diseases (NIAID) and Texas Biomedical Research Institute utilized in vitro assays to

determine the ability of RBT-9 to inhibit the replication of SARS-CoV-2.[1]

Animal Models of Inflammation: The anti-inflammatory effects were studied in a rat model of

osteoarthritis induced by anterior cruciate ligament transection. The effects of RBT-9 on

inflammatory mediators (IL-6, IL-17, PGE₂) were measured after 10 weeks of administration.

[8]

Heme Oxygenase Inhibition Assays: The mechanism of HO-1 inhibition was explored by

examining its effect on bilirubin production in bile duct-cannulated rats, which allows for

direct measurement of heme catabolism.[3]
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Conclusion
RBT-9 (stannic protoporphyrin) is a promising investigational therapeutic with a unique, multi-

modal mechanism of action. Its ability to potently inhibit heme oxygenase-1, modulate key anti-

inflammatory signaling pathways, and exert direct, broad-spectrum antiviral activity makes it a

compound of significant interest for a range of diseases. While comprehensive quantitative and

protocol data remain proprietary, the available information provides a strong foundation for

understanding its core chemical properties and pharmacological potential. Further data from

ongoing and future clinical trials will be critical to fully defining its therapeutic profile and clinical

utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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stannic-protoporphyrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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